Cas no 59995-80-1 (24,25,26-Trinoroleanan-3-one,21-hydroxy-5,9,13-trimethyl-, (4b,5b,8a,9b,10a,13a,14b,21a)-)

24,25,26-Trinoroleanan-3-one,21-hydroxy-5,9,13-trimethyl-, (4b,5b,8a,9b,10a,13a,14b,21a)- structure
59995-80-1 structure
Product Name:24,25,26-Trinoroleanan-3-one,21-hydroxy-5,9,13-trimethyl-, (4b,5b,8a,9b,10a,13a,14b,21a)-
CAS No:59995-80-1
MF:C30H50O2
MW:442.716809749603
CID:368224
PubChem ID:3085172
Update Time:2025-04-19

24,25,26-Trinoroleanan-3-one,21-hydroxy-5,9,13-trimethyl-, (4b,5b,8a,9b,10a,13a,14b,21a)- Chemical and Physical Properties

Names and Identifiers

    • 24,25,26-Trinoroleanan-3-one,21-hydroxy-5,9,13-trimethyl-, (4b,5b,8a,9b,10a,13a,14b,21a)-
    • 21alpha-Hydroxyfriedelan-3-one
    • (4R,4aS,6aS,6aS,6bR,8aS,10R,12aR,14aS,14bS)-10-hydroxy-4,4a,6a,6b,8a,11,11,14a-octamethyl-2,4,5,6,6a,7,8,9,10,12,12a,13,14,14b-tetradecahydro-1H-picen-3-one
    • 21-hydroxyfriedelan-3-one
    • SCHEMBL3709004
    • 59995-80-1
    • 10-Hydroxy-4,4a,6b,8a,11,11,12b,14a-octamethylicosahydropicen-3(2H)-one
    • D:A-Friedooleanan-3-one, 21-hydroxy-, (21alpha)-
    • DTXSID70975413
    • Inchi: 1S/C30H50O2/c1-19-20(31)9-10-21-27(19,5)12-11-22-28(21,6)14-16-30(8)23-17-25(2,3)24(32)18-26(23,4)13-15-29(22,30)7/h19,21-24,32H,9-18H2,1-8H3/t19-,21+,22-,23+,24+,26-,27+,28-,29+,30-/m0/s1
    • InChI Key: VLNRAGRUEHHINT-ZXNIMFAASA-N
    • SMILES: O[C@H]1C(C)(C)C[C@@H]2[C@](C)(C1)CC[C@]1(C)[C@H]3CC[C@]4(C)[C@@H](C)C(CC[C@H]4[C@]3(C)CC[C@]12C)=O

Computed Properties

  • Exact Mass: 442.3813
  • Monoisotopic Mass: 442.381
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 0
  • Complexity: 816
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.006
  • Boiling Point: 510°C at 760 mmHg
  • Flash Point: 215.8°C
  • Refractive Index: 1.514
  • PSA: 37.3
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent